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Compound of Interest

Compound Name: SJF-8240

Cat. No.: B15542115

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety protocols, handling procedures, and disposal plans for the
PROTAC c-MET degrader, SJF-8240. Adherence to these guidelines is essential for ensuring
laboratory safety and maintaining the integrity of your research.

Compound Data Summary

The following table summarizes key quantitative data for SJF-8240:
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Parameter Value Source

CAS Number 2230821-68-6

Molecular Formula CssHesF2N7011S

Molecular Weight 1106.25 g/mol

Purity >98% (HPLC)

ICso0 (GTL16 cells) 66.7 nM [1]

Solubility Soluble to 50 mM in DMSO

Storage (Solid) -20°C

Storage (Stock Solution) "80°C (6 months); -20°C (1 [1]
month)

Personal Protective Equipment (PPE)

Given that SJF-8240 is a potent research compound, a comprehensive approach to personal
protection is mandatory. The following PPE should be worn at all times when handling the
compound in either solid or solution form:

o Eye Protection: Chemical safety goggles or a face shield are required to protect against
splashes.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential. Dispose of gloves
immediately after handling the compound and wash hands thoroughly.

+ Body Protection: A lab coat must be worn to prevent skin contact.

» Respiratory Protection: While not explicitly stated in the available information, a respirator
may be necessary when handling the solid compound outside of a certified chemical fume
hood to prevent inhalation of airborne particles. Always consult the specific Safety Data
Sheet (SDS) for detailed respiratory protection requirements.

Experimental Protocols
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Reconstitution of Solid SJF-8240

o Acclimation: Before opening, allow the vial of solid SJF-8240 to equilibrate to room
temperature to prevent moisture condensation.

e Solvent Addition: Using a calibrated pipette, add the required volume of anhydrous DMSO to
the vial to achieve the desired stock concentration.

» Dissolution: Securely cap the vial and vortex until the solid is completely dissolved. Gentle
warming or sonication may be used to aid dissolution if necessary.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use
vials.

o Storage: Store the aliquoted stock solutions at -80°C for long-term storage (up to 6 months)
or -20°C for short-term storage (up to 1 month).[1]

General Handling Workflow

The following diagram outlines the standard workflow for handling SJF-8240 in a laboratory
setting:
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SJF-8240 Handling Workflow

Preparation Handling

Review SDS (Weigh Solid Compound in Fume Hood)
( Don Appropriate PPE ) ( Reconstitute in DMSO )
( Perform Experiment )

Cleanup & Disposal

( Decontaminate Work Area )
( Dispose of Waste )
Doff PPE

( Wash Hands Thoroughly )

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of SJF-8240.
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Disposal Plan

Proper disposal of SJF-8240 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

¢ Solid Waste: Unused solid SJF-8240 should be collected in a clearly labeled, sealed
container designated for chemical waste.

o Liquid Waste: Solutions containing SJF-8240 should be collected in a separate, labeled, and
sealed waste container. Do not mix with other chemical waste streams unless compatibility is
confirmed.

» Contaminated Materials: All materials that have come into contact with SJF-8240, including
pipette tips, vials, and gloves, must be disposed of as hazardous chemical waste.

The following diagram outlines the decision-making process for the proper disposal of SJF-
8240 waste:
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SJF-8240 Disposal Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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